1-sec-butyl-3-(isopropoxymethyl)-1H-pyrazole

• IUPAC Name: 1-butan-2-yl-3-(propan-2-yloxymethyl)pyrazole
• InChI: InChI=1S/C11H20N2O/c1-5-10(4)13-7-6-11(12-13)8-14-9(2)3/h6-7,9-10H,5,8H2,1-4H3
• InChI Key: VQNZCYVTSNRZRF-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N1C=CC(=N1)COC(C)C
• Molecular Formula: C11H20N2O
• Molecular Weight: 196.29 g/mol

Description

1-sec-butyl-3-(isopropoxymethyl)-1H-pyrazole is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as BIP and is a member of the pyrazole family. BIP has been synthesized using various methods and has been found to possess unique biochemical and physiological properties.

Mechanism of Action

The mechanism of action of BIP is not fully understood. However, studies have shown that BIP may act as a modulator of GABA receptors, which are involved in the regulation of neuronal excitability. BIP has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
BIP has been found to exhibit various biochemical and physiological effects. In animal studies, BIP has been found to possess anticonvulsant, anti-inflammatory, and analgesic properties. BIP has also been found to protect against neuronal damage caused by oxidative stress. In addition, BIP has been found to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

BIP has several advantages for lab experiments. It is easy to synthesize and has a high purity yield. BIP is also stable under normal laboratory conditions. However, BIP has some limitations in lab experiments. It has poor solubility in water, which can make it difficult to administer to animals. In addition, BIP has not been extensively studied in humans, which limits its potential clinical applications.

Future Directions

There are several future directions for the study of BIP. One area of research is the development of BIP analogs with improved pharmacological properties. Another area of research is the investigation of the potential use of BIP in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, further studies are needed to determine the safety and efficacy of BIP in humans.

Synthesis Methods

BIP can be synthesized using various methods, including the reaction of 1-bromo-2-methylpropane with 3-isopropoxymethyl-1H-pyrazole in the presence of potassium carbonate. Another method involves the reaction of 3-(isopropoxymethyl)-1H-pyrazole with sec-butyl bromide in the presence of potassium carbonate. Both methods have been found to yield high purity BIP.

Scientific Research Applications

BIP has been found to have potential applications in various scientific fields. In the field of medicinal chemistry, BIP has been studied for its anticonvulsant, anti-inflammatory, and analgesic properties. BIP has also been studied for its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, BIP has been studied for its potential use in cancer therapy.